N-(4-chlorophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14ClFN2O2/c20-14-6-8-16(9-7-14)22-18(24)17-5-2-10-23(19(17)25)12-13-3-1-4-15(21)11-13/h1-11H,12H2,(H,22,24)
• InChI Key: PNVJDJORSUPYMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H14ClFN2O2
• Molecular Weight: 356.8 g/mol

Description

N-(4-chlorophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the dihydropyridine family and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization in Polymer Chemistry

• Polyamides Synthesis : This compound is used in the synthesis and characterization of aromatic polyamides, which are known for their solubility in various organic solvents and ability to form transparent and tough films. These polyamides display high glass transition temperatures and significant thermal stability, making them valuable in materials science (Yang et al., 1999).

• Ortho-Linked Polyamides : It also plays a role in the creation of ortho-linked polyamides with ether linkages and ortho-phenylene units. These polyamides possess high thermal stability, high glass transition temperatures, and solubility in polar solvents, indicating potential for diverse applications in polymer technology (Hsiao et al., 2000).

Biological and Pharmaceutical Applications

• Inhibitors in Medicinal Chemistry : This compound is essential in the development of potent human CB1 inverse agonists, contributing significantly to research in bioorganic and medicinal chemistry. It aids in understanding the structure-activity relationship, paving the way for therapeutic applications (Meurer et al., 2005).

• Antibacterial Agents : In the domain of antibacterial research, it's used in synthesizing pyridonecarboxylic acids, which show promise as potent antibacterial agents. This highlights its role in the ongoing search for new and effective antibiotics (Egawa et al., 1984).

• Antimicrobial Activity : Its derivatives, such as N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives, exhibit antimicrobial activities, showing effectiveness against various bacterial and fungal strains. This underscores its potential in developing new antimicrobial agents (Ahsan et al., 2016).

• HIV Integrase Inhibitors : The compound has been instrumental in the discovery and development of HIV integrase inhibitors, which are crucial in AIDS treatment. Its modifications lead to potent inhibitors with favorable pharmacokinetic and safety profiles, demonstrating its significance in antiviral therapy (Pace et al., 2007).